Cas no 2228817-65-8 (4-amino-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228817-65-8
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6173083
• PubChem ID: 165624701
• Update Time: 2025-05-21

4-amino-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
• EN300-1789784
• 2228817-65-8

• Inchi： 1S/C10H15N3O2/c11-7-1-3-10(4-2-7,9(14)15)8-12-5-6-13-8/h5-7H,1-4,11H2,(H,12,13)(H,14,15)
• InChI Key： YJIVVDFWUMMIRO-UHFFFAOYSA-N
• SMILES： OC(C1(C2=NC=CN2)CCC(CC1)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 92Ų

Additional information on 4-amino-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid

4-amino-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid (CAS 2228817-65-8): A Comprehensive Guide

4-amino-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid (CAS 2228817-65-8) is a unique heterocyclic compound that has gained significant attention in pharmaceutical and biochemical research. This imidazole-containing cyclohexane derivative combines the structural features of an amino acid with the biological activity of imidazole, making it particularly valuable for drug discovery and medicinal chemistry applications.

The molecular structure of 4-amino-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid features a cyclohexane ring substituted with both an amino group and an imidazole moiety at the 1-position, along with a carboxylic acid functionality. This unique arrangement contributes to its potential as a bioactive scaffold, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly interested in this compound due to its structural similarity to natural amino acids while offering enhanced pharmacological properties.

In pharmaceutical applications, CAS 2228817-65-8 serves as a valuable building block for the synthesis of more complex molecules. Its imidazole-cyclohexane hybrid structure makes it particularly useful in designing compounds that target specific biological pathways. Recent studies have explored its potential in developing treatments for metabolic disorders and neurological conditions, though these applications remain in the research phase.

The synthesis of 4-amino-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid typically involves multi-step organic reactions that carefully construct the cyclohexane backbone while introducing the imidazole and amino acid functionalities. Modern synthetic approaches emphasize green chemistry principles and efficient catalytic methods to improve yield and reduce environmental impact. These synthetic considerations are particularly relevant given the growing demand for sustainable pharmaceutical intermediates in the chemical industry.

From a biochemical perspective, the imidazole-containing amino acid derivative demonstrates interesting properties in enzyme binding studies. The imidazole ring can participate in hydrogen bonding and coordinate with metal ions, while the amino acid portion provides additional points for molecular recognition. These characteristics make CAS 2228817-65-8 a promising candidate for developing novel enzyme inhibitors or receptor ligands.

The physicochemical properties of 4-amino-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid include moderate water solubility due to its zwitterionic nature, with the exact solubility profile depending on pH conditions. Its stability under various conditions has been the subject of recent research, particularly regarding its potential as a stable drug precursor. These stability studies are crucial for pharmaceutical formulation development.

In analytical chemistry, characterization of CAS 2228817-65-8 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The compound's unique structure presents both challenges and opportunities for analytical method development, with recent advances focusing on high-throughput screening techniques for quality control in pharmaceutical manufacturing.

The market for specialized amino acid derivatives like 4-amino-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid has grown significantly in recent years, driven by increasing demand for custom pharmaceutical intermediates. While exact production volumes are proprietary information, industry reports suggest steady growth in the research chemical sector where this compound finds its primary applications.

Safety considerations for handling CAS 2228817-65-8 follow standard laboratory protocols for amino acid derivatives. While not classified as hazardous under normal conditions, proper personal protective equipment and good laboratory practices are recommended when working with this compound. These safety protocols align with the pharmaceutical industry's increasing focus on occupational health standards.

Future research directions for 4-amino-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid may explore its potential in drug delivery systems, given its structural features that could facilitate membrane transport. Additionally, its application in peptide mimetic design represents an exciting frontier in medicinal chemistry, particularly for targeting difficult-to-drug protein interactions.

The storage and handling of CAS 2228817-65-8 typically recommend protection from moisture and extreme temperatures to maintain stability. These storage conditions are particularly important for researchers working with this compound in long-term stability studies or those developing analytical reference standards.

In conclusion, 4-amino-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid (CAS 2228817-65-8) represents an important structural class in medicinal chemistry with diverse potential applications. Its unique combination of imidazole and amino acid functionalities continues to inspire research across multiple disciplines, from drug discovery to materials science. As synthetic methodologies advance and biological understanding grows, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents and biochemical tools.